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Compound of Interest

Compound Name: (Z)-Non-6-en-1-ol

Cat. No.: B15600035 Get Quote

Abstract
(Z)-Non-6-en-1-ol is a high-value alkenyl alcohol utilized as a key starting material and

intermediate in advanced organic synthesis. Its primary applications lie in the synthesis of

insect pheromones for sustainable agriculture and as a component in the flavor and fragrance

industry.[1][2] This document provides detailed application notes, physicochemical properties,

and standardized protocols for the use of high-purity (Z)-Non-6-en-1-ol in common synthetic

transformations.

Physicochemical Properties
High-purity (Z)-Non-6-en-1-ol is a colorless to pale yellow liquid characterized by a distinct,

powerful melon-like odor.[1][3][4] Its properties are critical for its application as a volatile

organic compound in chemical ecology and for ensuring predictable reactivity in synthesis.[1]
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Property Value Reference

IUPAC Name (Z)-non-6-en-1-ol [1]

Synonyms cis-6-Nonen-1-ol [1]

CAS Number 35854-86-5 [1]

Molecular Formula C₉H₁₈O [1]

Molecular Weight 142.24 g/mol [1]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 115.0 °C @ 20.00 mm Hg [3][4]

Density 0.840 - 0.851 g/cm³ @ 25 °C [1][3]

Refractive Index 1.448 - 1.450 @ 20.00 °C [1]

Solubility
Soluble in alcohol, fixed oils;

Insoluble in water
[1][4]

Odor Profile
Fresh green melon, waxy,

cucumber, honeydew
[3]

Applications in Organic Synthesis
(Z)-Non-6-en-1-ol serves as a versatile C9 building block. The cis-alkene geometry and the

primary alcohol functionality allow for a range of selective transformations.

Pheromone Synthesis: The majority of lepidopteran sex pheromones are straight-chain

alcohols, aldehydes, or acetates containing one or more double bonds.[5] (Z)-Non-6-en-1-ol
is a direct precursor to several such compounds. It can be oxidized to the corresponding

aldehyde, (Z)-non-6-enal (a component of muskmelon aroma), or esterified to form acetates,

which are common pheromone components.[5][6] Synthetic pheromones are crucial for

developing environmentally benign pest management strategies.[7][8]

Flavor & Fragrance Chemistry: The potent melon and cucumber aroma of (Z)-Non-6-en-1-ol
and its derivatives makes them valuable ingredients in the formulation of flavors and
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fragrances.[3] Synthetic protocols originating from this alcohol allow for the creation of

unique scent and taste profiles.

Below is a logical workflow for the utilization of (Z)-Non-6-en-1-ol in the development of an

insect pheromone-based pest management product.
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Synthesis & Formulation

Field Application

(Z)-Non-6-en-1-ol
(Starting Material)

Oxidation or
Esterification

Active Pheromone
(e.g., Aldehyde/Acetate)

Formulation
(Dispenser Loading)

Field Deployment
(Pheromone Traps)

Product Delivery

Mating Disruption
or Pest Monitoring

Integrated Pest
Management Data

Informs Future Synthesis
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Start
Prepare Oxalyl Chloride

in DCM at -78°C
Add DMSO
Dropwise

Add (Z)-Non-6-en-1-ol
in DCM

Stir for 30 min
at -78°C

Add Triethylamine
(TEA)

Warm to RT
over 1 hour

Quench with
Sat. NH4Cl

Extract with
Diethyl Ether

Wash & Dry
Organic Layer

Concentrate
in vacuo

Purify via
Chromatography

End
((Z)-Non-6-enal)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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